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Compound of Interest

Compound Name: Lead subacetate

Cat. No.: B075232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Lead subacetate and all lead compounds are highly toxic and pose significant

health and environmental risks.[1][2] Handle with extreme caution, using appropriate personal

protective equipment (PPE) and engineering controls.[1] All experimental work should be

conducted in a certified chemical fume hood.

Introduction to Lead Subacetate
Lead subacetate, also known as basic lead acetate, is an inorganic compound with the

chemical formula Pb₃(OH)₄(O₂CCH₃)₂.[2] It is a white, dense powder soluble in water.[3][4] It is

crucial to distinguish lead subacetate from other common lead acetate compounds, as their

applications in chemistry differ significantly.

Lead(II) Acetate (Pb(CH₃COO)₂): A soluble lead salt, historically used as a sweetener

("sugar of lead") and as a reagent to make other lead compounds.[5][6]

Lead(IV) Tetraacetate (Pb(CH₃COO)₄): A powerful oxidizing agent widely used in organic

synthesis for reactions like glycol cleavage (Criegee oxidation), oxidative decarboxylation,

and acetoxylation.[7][8]

Lead subacetate's primary and well-documented role is not as a direct reagent for specific

synthetic transformations but rather in the purification and analysis of organic compounds,

particularly carbohydrates. While some sources mention its use in organic synthesis to facilitate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b075232?utm_src=pdf-interest
https://www.benchchem.com/product/b075232?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/16223
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-acetate_-basic
https://cameochemicals.noaa.gov/chemical/16223
https://www.benchchem.com/product/b075232?utm_src=pdf-body
https://www.benchchem.com/product/b075232?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-acetate_-basic
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7362770.htm
https://www.laballey.com/products/lead-subacetate-acs
https://www.benchchem.com/product/b075232?utm_src=pdf-body
https://www.vedantu.com/chemistry/lead-acetate
https://en.wikipedia.org/wiki/Lead(II)_acetate
https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://juniperpublishers.com/omcij/pdf/OMCIJ.MS.ID.555788.pdf
https://www.benchchem.com/product/b075232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acetylation or as a catalyst, specific protocols and widespread applications are not well-

documented in scientific literature.[9][10]

The following diagram illustrates the distinction between these key lead acetate compounds.

Distinction of Lead Acetate Compounds

Lead Subacetate
(Basic Lead Acetate)
Pb₃(OH)₄(O₂CCH₃)₂

Primary Use:
Clarifying agent in sugar analysis,

alkaloid detection.

Application

Lead(II) Acetate
Pb(CH₃COO)₂

Primary Use:
Precursor for other lead compounds.

Application

Lead(IV) Tetraacetate
Pb(CH₃COO)₄

Primary Use:
Powerful oxidizing agent in

organic synthesis.

Application
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Caption: Key Lead Acetate Compounds and Their Primary Applications.

Applications and Protocols
Primary Application: Clarification of Organic Solutions
(Sugar Analysis)
Lead subacetate is most notably used as a clarifying and decolorizing agent, particularly in the

analysis of sugar solutions before polarimetry.[2] It precipitates impurities like amino acids,

organic acids, and colored compounds, leaving a clear solution for analysis.

Experimental Protocol: Clarification of a Sugar Cane Juice Sample

Sample Preparation: Take a known volume of the raw sugar solution (e.g., 100 mL).

Reagent Preparation: Prepare a solution of lead subacetate. A common preparation

involves dissolving lead monoxide (14.0 g) and lead acetate (22.0 g) in water (total volume

adjusted to 100 mL), followed by aging and filtration.[11]
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Precipitation: Add the lead subacetate solution dropwise to the sugar sample while stirring.

Continue addition until no further precipitate forms. The exact amount will vary depending on

the impurity concentration.

Filtration: Filter the mixture through a Büchner funnel with filter paper to remove the lead

precipitate.

Analysis: The resulting clear filtrate is now ready for polarimetric analysis to determine the

sugar concentration.

Waste Disposal: The lead-containing precipitate and any excess reagent must be treated as

hazardous waste and disposed of according to institutional and governmental regulations.

The workflow for this clarification process is outlined below.

Start:
Raw Sugar Solution

Add Lead
Subacetate Solution

Precipitation
of Impurities Filter Mixture

Clear Filtrate
for Analysis

Hazardous
Lead Waste

Dispose Properly

End:
Polarimetry

Click to download full resolution via product page

Caption: Workflow for Clarification of Sugar Solutions Using Lead Subacetate.

Potential Roles in Organic Synthesis
While specific, reproducible protocols are scarce in the literature, lead subacetate is

mentioned for several roles in organic synthesis. These applications appear to be less common

and are not as well-defined as those for lead tetraacetate.

Catalysis: Lead subacetate can act as a catalyst in various organic reactions, potentially

enhancing reaction rates.[1][3][9] It is also cited as a precursor in the synthesis of more

complex, advanced catalysts.[10] The basic nature of the compound, due to its hydroxide

ions, may facilitate reactions requiring a basic catalyst.[12]
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Acetylation: Some sources claim lead subacetate can be used to facilitate acetylation

reactions.[9] This may involve the activation of substrates towards acetylating agents.

Note: Researchers aiming to explore these applications should conduct small-scale feasibility

studies with careful reaction monitoring and product characterization, given the lack of detailed

published methodologies.

Data Summary: Comparison of Lead Acetate
Reagents
To aid researchers in selecting the appropriate reagent, the table below summarizes the

properties and primary uses of lead subacetate, lead(II) acetate, and lead(IV) tetraacetate.

Feature
Lead Subacetate
(Basic Lead
Acetate)

Lead(II) Acetate
Lead(IV)
Tetraacetate

CAS Number 1335-32-6[4][9] 301-04-2[6] 546-67-8[7]

Formula
Pb₃(OH)₄(O₂CCH₃)₂[2

]
Pb(CH₃COO)₂[5] Pb(CH₃COO)₄[7]

Appearance
White dense

powder[3][4]

White crystalline

solid[5]

Colorless/pink

crystals[7]

Primary Use
Clarifying agent in

sugar analysis[2]

Precursor for other

lead compounds[6]

Oxidizing agent in

synthesis[7][8]

Key Reactions
Precipitation of

impurities

Salt metathesis

reactions

Glycol cleavage,

decarboxylation,

acetoxylation

Toxicity High[1] High[5] High[8]

Safety and Handling
Extreme caution is mandatory when handling any lead compound.
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Hazard: Lead subacetate is a probable human carcinogen and a known reproductive

hazard.[4] Acute exposure can lead to irritation and systemic poisoning, while chronic

exposure can cause severe damage to the nervous system, kidneys, and brain.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical safety goggles, and

nitrile gloves. Work must be performed in a certified chemical fume hood to prevent

inhalation of the powder.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizers.[3] Keep the container tightly closed.

Spill Management: In case of a spill, dampen the solid material with water to prevent it from

becoming airborne. Carefully transfer the material to a sealed container for hazardous waste

disposal. Do not dry sweep.

Waste Disposal: All lead-containing waste, including contaminated labware and PPE, must

be disposed of as hazardous waste in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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